Cas no 25514-67-4 (5-Cyanogramine)

5-Cyanogramine structure
5-Cyanogramine structure
Product Name:5-Cyanogramine
CAS No:25514-67-4
MF:C12H13N3
MW:199.251722097397
MDL:MFCD01719098
CID:270459
PubChem ID:33033
Update Time:2025-04-19

5-Cyanogramine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carbonitrile,3-[(dimethylamino)methyl]-
    • 3-[(dimethylamino)methyl]-1H-indole-5-carbonitrile
    • 5-CYANOGRAMINE
    • 3-(Dimethylaminomethyl)-5-cyanoindole
    • 5-cyano-3-(dimethylamino)methyl-1H-indole
    • C-8770
    • INDOLE-5-CARBONITRILE, 3-(DIMETHYLAMINOMETHYL)-
    • 3-((dimethylamino)methyl)-1H-indole-5-carbonitrile
    • DTXSID30180203
    • 1H-Indole-5-carbonitrile, 3-((dimethylamino)methyl)-
    • A817888
    • 3-(Dimethylaminomethyl)indole-5-carbonitrile
    • JOPBIDDQPQFQHZ-UHFFFAOYSA-N
    • AC-27829
    • SCHEMBL4358526
    • AKOS005259084
    • FT-0727186
    • CS-0210222
    • 25514-67-4
    • BS-27730
    • MFCD01719098
    • DB-021554
    • 5-Cyanogramine
    • MDL： MFCD01719098
    • Inchi： 1S/C12H13N3/c1-15(2)8-10-7-14-12-4-3-9(6-13)5-11(10)12/h3-5,7,14H,8H2,1-2H3
    • InChI Key： JOPBIDDQPQFQHZ-UHFFFAOYSA-N
    • SMILES： N(C)(C)CC1=CNC2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 199.11100
  • Monoisotopic Mass: 199.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.17
  • Boiling Point: 368.2°Cat760mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.634
  • PSA: 42.82000
  • LogP: 2.10118

5-Cyanogramine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Cyanogramine Pricemore >>

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5-Cyanogramine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25514-67-4)5-Cyanogramine
Order Number:A817888
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):376.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25514-67-4)5-Cyanogramine
A817888
Purity:99%
Quantity:5g
Price ($):376.0
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